![molecular formula C9H11ClO B6263136 [2-(2-chloroethyl)phenyl]methanol CAS No. 1260840-26-3](/img/no-structure.png)
[2-(2-chloroethyl)phenyl]methanol
Description
“[2-(2-chloroethyl)phenyl]methanol” is a chemical compound that has been used as an intermediate in the synthesis of various chemical compounds . It is a versatile starting material that can be used in the preparation of different types of substances .
Synthesis Analysis
The synthesis of “[2-(2-chloroethyl)phenyl]methanol” can be achieved through various methods. One such method involves the use of 1-(2-METHOXYPHENYL)ETHANOL . Another method involves the reaction of 2-[4-(2-Chloroethyl)phenyl]-2-methyl-propanoic acid with water, l-(2-ethoxyethyl)-2-(piperidin-4-yl)-benzimidazole, and sodium carbonate .Molecular Structure Analysis
The molecular structure of “[2-(2-chloroethyl)phenyl]methanol” can be analyzed using various techniques. The molecular formula of this compound is C9H11ClO, and it has a molecular weight of 170.64 . The average mass is 240.726 Da, and the monoisotopic mass is 240.091705 Da .Chemical Reactions Analysis
“[2-(2-chloroethyl)phenyl]methanol” can undergo various chemical reactions. For instance, it can participate in nucleophilic substitution reactions, which are characterized by the initial addition of a nucleophile to the aromatic ring, followed by the loss of a halide anion from the negatively charged intermediate .Physical And Chemical Properties Analysis
“[2-(2-chloroethyl)phenyl]methanol” has several physical and chemical properties. It has a density of 1.283g/cm3 and a boiling point of 47.8ºC at 760mmHg . The compound also has a LogP value of 1.33760, indicating its lipophilicity .Mechanism of Action
The mechanism of action of “[2-(2-chloroethyl)phenyl]methanol” depends on the specific reaction it is involved in. For instance, in the alkoxymercuration reaction, the reaction is initiated by electrophilic addition of Hg2+ to the alkene, followed by reaction of the intermediate cation with alcohol and reduction of the C–Hg bond by NaBH4 .
Future Directions
The future directions for “[2-(2-chloroethyl)phenyl]methanol” could involve its use in the synthesis of more complex chemical compounds. For instance, it could be used in the preparation of novel second-generation Hi-antihistamines . Additionally, it could be used in the alkoxymercuration-demercuration process to prepare ethers .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [2-(2-chloroethyl)phenyl]methanol involves the reaction of 2-chloroethylbenzene with formaldehyde in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "2-chloroethylbenzene", "formaldehyde", "reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Add 2-chloroethylbenzene and formaldehyde to a reaction flask", "Add a reducing agent (e.g. sodium borohydride) to the reaction mixture", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and evaporate the solvent under reduced pressure", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1260840-26-3 |
Product Name |
[2-(2-chloroethyl)phenyl]methanol |
Molecular Formula |
C9H11ClO |
Molecular Weight |
170.6 |
Purity |
95 |
Origin of Product |
United States |
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